2-(2-Thienyloxy)-ethanol

• Molecular Formula: C6H8O2S
• Molecular Weight: 144.19 g/mol
• IUPAC Name: 2-thiophen-2-yloxyethanol
• InChI: InChI=1S/C6H8O2S/c7-3-4-8-6-2-1-5-9-6/h1-2,5,7H,3-4H2
• InChI Key: ZOCAUADSJATSIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)OCCO

Description

2-(2-Thienyloxy)-ethanol is a useful research compound. Its molecular formula is C6H8O2S and its molecular weight is 144.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

323.7 ml of 5.4M sodium methylate solution (1.75 mol) are added to 1,600 ml of absolute ethylene glycol. The reaction mixture is heated and the methanol formed is distilled off over a reflux divider, while passing through nitrogen, until the bottom temperature rises to 130° C. When the removal of methanol has ended, 187.5 g (1.15 mol) of 2-bromothiophene, 55.5 g of finely ground copper oxide and 5.6 g of sodium iodide are added, the apparatus is further flushed briefly with nitrogen and closed with a flask and the mixture is stirred at 80° C. for 175 hours.